Cas no 110411-14-8 (2-(but-1-en-1-yl)oxirane)

• Product Name: 2-(but-1-en-1-yl)oxirane
• CAS No: 110411-14-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 2885678
• PubChem ID: 11029770
• Update Time: 2025-10-07

2-(but-1-en-1-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-(1E)-1-buten-1-yl-
• 2-(but-1-en-1-yl)oxirane

• Inchi： 1S/C6H10O/c1-2-3-4-6-5-7-6/h3-4,6H,2,5H2,1H3/b4-3+
• InChI Key： IZTBBIXVWBWSMW-ONEGZZNKSA-N
• SMILES： O1CC1/C=C/CC

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(but-1-en-1-yl)oxirane

Comprehensive Analysis of 2-(but-1-en-1-yl)oxirane (CAS No. 110411-14-8): Properties, Applications, and Industry Trends

2-(but-1-en-1-yl)oxirane (CAS No. 110411-14-8) is an organic compound belonging to the epoxide family, characterized by its reactive three-membered ring structure. This compound, also referred to as butenyl oxirane, has garnered attention in industrial and research settings due to its versatile chemical properties. Its molecular formula, C₆H₁₀O, and unique alkene-epoxide hybrid structure make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for specialty epoxides like 2-(but-1-en-1-yl)oxirane has surged, driven by advancements in polymer science and green chemistry. Researchers are exploring its potential in biodegradable materials, aligning with global sustainability trends. A common query in search engines—"How is 2-(but-1-en-1-yl)oxirane used in eco-friendly polymers?"—reflects this growing interest. The compound’s ability to undergo ring-opening polymerization makes it a candidate for renewable resin formulations.

The synthesis of 2-(but-1-en-1-yl)oxirane typically involves the epoxidation of butadiene derivatives, a process optimized for high yield and purity. Analytical techniques such as GC-MS and NMR spectroscopy are employed to verify its structural integrity. Industry professionals frequently search for "CAS 110411-14-8 suppliers" or "butenyl oxirane synthesis methods," highlighting its commercial relevance. Strict quality control ensures its suitability for applications like adhesives and coatings.

From a safety perspective, 2-(but-1-en-1-yl)oxirane requires careful handling due to its reactivity, though it is not classified as hazardous under standard regulations. FAQs like "Is 2-(but-1-en-1-yl)oxirane toxic?" often arise, emphasizing the need for clear technical documentation. Its low environmental persistence and compatibility with catalytic converters further enhance its appeal in modern manufacturing.

Emerging studies focus on the compound’s role in pharmaceutical intermediates, particularly in synthesizing chiral molecules. Searches for "epoxide derivatives in drug development" correlate with this trend. As industries prioritize circular economy principles, 2-(but-1-en-1-yl)oxirane exemplifies how niche chemicals can bridge gaps between innovation and sustainability.

In summary, 2-(but-1-en-1-yl)oxirane (CAS No. 110411-14-8) represents a dynamic intersection of chemistry and industrial application. Its adaptability across sectors—from advanced materials to life sciences—positions it as a compound of enduring relevance. By addressing user queries like "properties of butenyl oxirane" and "epoxide reactivity trends," this overview underscores its scientific and commercial significance.